Cas no 2137082-75-6 (N-(2R)-1-hydroxybutan-2-yl-2-oxo-2-phenylethane-1-sulfonamide)

• Product Name: N-(2R)-1-hydroxybutan-2-yl-2-oxo-2-phenylethane-1-sulfonamide
• CAS No: 2137082-75-6
• MF: C₁₂H₁₇NO₄S
• MW: 271.33268237114
• CID: 5802854
• PubChem ID: 165501229
• Update Time: 2025-05-22

N-(2R)-1-hydroxybutan-2-yl-2-oxo-2-phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2R)-1-hydroxybutan-2-yl-2-oxo-2-phenylethane-1-sulfonamide
• EN300-1178779
• N-[(2R)-1-hydroxybutan-2-yl]-2-oxo-2-phenylethane-1-sulfonamide
• 2137082-75-6

• Inchi： 1S/C12H17NO4S/c1-2-11(8-14)13-18(16,17)9-12(15)10-6-4-3-5-7-10/h3-7,11,13-14H,2,8-9H2,1H3/t11-/m1/s1
• InChI Key： BCBAIGJAFWSTOF-LLVKDONJSA-N
• SMILES： S(CC(C1C=CC=CC=1)=O)(N[C@@H](CO)CC)(=O)=O

Computed Properties

• Exact Mass: 271.08782920g/mol
• Monoisotopic Mass: 271.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 91.8Ų

Additional information on N-(2R)-1-hydroxybutan-2-yl-2-oxo-2-phenylethane-1-sulfonamide

Comprehensive Overview of N-(2R)-1-hydroxybutan-2-yl-2-oxo-2-phenylethane-1-sulfonamide (CAS No. 2137082-75-6)

The compound N-(2R)-1-hydroxybutan-2-yl-2-oxo-2-phenylethane-1-sulfonamide (CAS No. 2137082-75-6) is a chiral sulfonamide derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a hydroxybutan-2-yl group and a 2-oxo-2-phenylethane moiety, makes it a subject of interest for drug discovery and enzymatic studies. Researchers are increasingly focusing on this compound due to its potential applications in targeting specific metabolic pathways and its role as a building block for more complex molecules.

One of the key reasons for the growing attention on N-(2R)-1-hydroxybutan-2-yl-2-oxo-2-phenylethane-1-sulfonamide is its stereochemistry. The (2R) configuration ensures high enantiomeric purity, which is critical for interactions with biological systems. This aspect aligns with current trends in precision medicine, where chiral compounds are favored for their selective binding and reduced side effects. The compound's sulfonamide group further enhances its bioactivity, making it a candidate for antimicrobial and anti-inflammatory applications.

In the context of recent advancements, CAS No. 2137082-75-6 has been explored for its potential in enzyme inhibition. Sulfonamides are known to act as inhibitors for carbonic anhydrases and other metalloenzymes, which are hot topics in cancer and neurology research. The presence of the 2-oxo-2-phenylethane fragment in this compound suggests possible interactions with kinase targets, a area of high interest in oncology drug development. These properties make it a versatile scaffold for designing next-generation therapeutics.

From a synthetic chemistry perspective, the preparation of N-(2R)-1-hydroxybutan-2-yl-2-oxo-2-phenylethane-1-sulfonamide involves multi-step organic transformations, including asymmetric synthesis to achieve the desired (2R) configuration. Recent publications highlight improved yields and greener methodologies, addressing the demand for sustainable chemistry practices. The compound's stability under physiological conditions also makes it suitable for in vivo studies, a frequently searched topic among pharmacologists.

Another area where this compound gains traction is in computational drug design. Molecular docking studies leveraging CAS No. 2137082-75-6 have shown promising affinity for proteins involved in inflammatory pathways. This aligns with the rise of AI-driven drug discovery, a trending topic in 2024. Researchers are combining machine learning models with experimental data to predict the compound's efficacy, reducing time and costs in early-stage development.

The phenylethane moiety in N-(2R)-1-hydroxybutan-2-yl-2-oxo-2-phenylethane-1-sulfonamide contributes to its lipophilicity, a property critical for blood-brain barrier penetration. This has sparked interest in neurodegenerative disease research, particularly for Alzheimer's and Parkinson's, where sulfonamide-based compounds are being investigated as tau protein modulators. Such applications are frequently queried in academic and pharmaceutical search engines.

Quality control and analytical profiling of CAS No. 2137082-75-6 are also discussed in recent literature. Techniques like HPLC-MS and NMR are employed to verify the compound's purity and stereochemical integrity. These methods are essential for regulatory compliance, a major concern for manufacturers and researchers alike. The compound's chromatographic behavior is often compared to similar hydroxybutan-2-yl derivatives to establish standardized protocols.

In summary, N-(2R)-1-hydroxybutan-2-yl-2-oxo-2-phenylethane-1-sulfonamide represents a multifaceted tool for modern research. Its structural features, combined with emerging applications in drug discovery and computational chemistry, position it as a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule is likely to feature prominently in peer-reviewed studies and patent filings in the coming years.